Ethyl 3-bromo-4,5-difluorobenzoate
Overview
Description
Ethyl 3-bromo-4,5-difluorobenzoate is a chemical compound with the molecular formula C9H7BrF2O2 . It has a molecular weight of 265.05 . The compound is liquid in its physical form .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoate core with bromo and difluoro substituents . The InChI code for this compound is 1S/C9H7BrF2O2/c1-2-14-9(13)5-3-4-6(11)7(10)8(5)12/h3-4H,2H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid . Its molecular weight is 265.05 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Synthesis and Pharmaceutical Applications
Ethyl 3-bromo-4,5-difluorobenzoate is a compound used in the synthesis of various pharmacologically active derivatives. For instance, it has been utilized in the synthesis of benzo[b]thiophen derivatives, which have shown preliminary pharmacological significance (Chapman et al., 1971). Such derivatives are important in the development of new medicinal compounds.
Organic Synthesis and Material Science
This compound also finds its applications in organic synthesis and material science. A study demonstrated its role in P-C coupling reactions with diarylphosphine oxides under microwave irradiation, highlighting its utility in developing new chemical synthesis methodologies (Jablonkai & Keglevich, 2015). Such advancements are crucial for the chemical industry, especially in the context of green chemistry and sustainable practices.
Potential in Natural Product Synthesis
Moreover, this compound is involved in the synthesis of natural product analogs. For instance, its derivatives have been synthesized as part of the studies exploring new nitrogen-containing bromophenols, which are significant due to their radical scavenging activity (Li et al., 2012). Such research is vital for developing new antioxidants and protective agents against oxidative stress.
Safety and Hazards
properties
IUPAC Name |
ethyl 3-bromo-4,5-difluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKSBJENFGXZCPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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